BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Properties of Conivaptan-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Conivaptan-d4

Cat. No.: B15558148

Conivaptan-d4 is the deuterated analog of Conivaptan, a non-peptide dual antagonist of the
arginine vasopressin (AVP) V1A and V2 receptors.[1][2] Due to its isotopic labeling,
Conivaptan-d4 serves as an ideal internal standard for the quantification of Conivaptan in
biological matrices during pharmacokinetic and metabolic studies, utilizing techniques such as
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS).[1][3][4] Its use significantly enhances the accuracy and precision of
such analytical methods.[3]

This guide provides a comprehensive overview of the chemical properties of Conivaptan-d4,
detailed experimental protocols for its application, and visualizations of its parent compound's
signaling pathway and its use in experimental workflows.

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of Conivaptan-d4
and its non-deuterated parent compound, Conivaptan.

Table 1: Chemical Properties of Conivaptan-d4 and Conivaptan
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Property Conivaptan-d4 Conivaptan

N-[4-[(4,5-dihydro-2-

methylimidazo[4,5-d]
IUPAC Name [5]benzazepin-6(1H)-

yl)carbonyl]phenyl-d4]-[1,1'-

N-[4-(2-methyl-4,5-dihydro-3H-
imidazo[4,5-d][5]benzazepine-

6-carbonyl)phenyl]-2-

biphenyl]-2-carboxamide[1] phenylbenzamidef>][c}
Molecular Formula C32H22D4N4O2[1][3][7] C32H26N402[5][6]
Molecular Weight 502.61 g/mol [3][8][9] 498.57 g/mol [5][6]
CAS Number 1129433-63-1[1][3][7] 210101-16-9[5][6]
Synonyms N/A YM-087, Vaprisol[5][6]

Table 2: Physical Properties of Conivaptan-d4 and Conivaptan

Property Conivaptan-d4 Conivaptan

Physical Form Solid[1] Solid[5]

Very slightly soluble in water
(0.15 mg/mL at 23°C).[2][5][10]

Solubility Soluble in DMSO[1] )
[11] Soluble in DMSO (= 100
mg/mL).[12]
Storage Temperature -20°C[7] -20°C (powdern)[13]
_ 299% deuterated forms (d1-
Purity N/A
d4a)[1]

Experimental Protocols

Conivaptan-d4 is primarily utilized as an internal standard (IS) in bioanalytical methods. Below
is a detailed methodology for the quantification of Conivaptan in human plasma using a liquid
chromatography-tandem mass spectrometry (LC-MS/MS) assay.
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Protocol: Quantification of Conivaptan in Human Plasma
via LC-MS/MS

This protocol is adapted from a validated method for detecting Conivaptan in human plasma,
demonstrating the application of Conivaptan-d4.[14][15][16]

1. Materials and Reagents:

o Conivaptan standard (98.0% purity)[14][16]

e Conivaptan-d4 (Internal Standard, 98.9% purity)[14][16]
o HPLC-grade acetonitrile and methanol[14][16]

e HPLC-grade formic acid[14][16]

o Ammonium formate[14][16]

e Human drug-free plasma[17]

o Ultrapure water[17]

2. Preparation of Solutions:

o Stock Solutions: Prepare stock solutions of Conivaptan and Conivaptan-d4 by dissolving
the compounds in a suitable solvent like DMSO.

o Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and
QC samples by spiking appropriate amounts of the Conivaptan stock solution into drug-free
human plasma to achieve a concentration range of 1-500 ng/mL.[14][15]

 Internal Standard Working Solution: Prepare a working solution of Conivaptan-d4.
3. Sample Preparation (Protein Precipitation):

e To a 100 pL aliquot of plasma sample (calibration standard, QC, or unknown sample), add
the Conivaptan-d4 internal standard working solution.
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Add acetonitrile to precipitate plasma proteins.[14][15][18]
Vortex the mixture thoroughly.
Centrifuge the samples to pellet the precipitated proteins.
Transfer the supernatant to a clean tube for LC-MS/MS analysis.
. LC-MS/MS Instrumentation and Conditions:
Liquid Chromatography System: An Agilent 1100 HPLC system or equivalent.[17]
Column: Grace Alltima HP C18 reverse-phase column (5 pm, 2.1 x 50 mm).[14][15][18]
Mobile Phase: A gradient elution using:
o Solvent A: 0.1% formic acid and 5 mM ammonium formate in acetonitrile—water (1:9).[17]
o Solvent B: 0.1% formic acid and 5 mM ammonium formate in acetonitrile—water (9:1).[17]
Flow Rate: 0.4 mL/min.[17]
Run Time: 4 minutes.[14][15]

Mass Spectrometer: An API 4000 triple quadrupole mass spectrometer or equivalent, with
electrospray ionization (ESI) in positive mode.[17]

Monitoring Mode: Multiple Reaction Monitoring (MRM).[14][15]

MRM Transitions:

o Conivaptan: 499.4 - 300.0 (quantitation) and 499.4 — 181.0 (qualification).[17]
o Conivaptan-d4 (1S): 503.4 - 181.0.[17]
. Data Analysis:

Quantify Conivaptan in the samples by calculating the peak area ratio of the analyte to the
internal standard (Conivaptan-d4).
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o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their nominal concentrations.

» Determine the concentration of Conivaptan in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
Mechanism of Action of Conivaptan

Conivaptan is a potent antagonist of both V1A and V2 vasopressin receptors.[2][19] The V1A
receptors are primarily located on vascular smooth muscle cells, where their stimulation by
arginine vasopressin (AVP) leads to vasoconstriction.[19] The V2 receptors are found in the
renal collecting ducts and mediate antidiuresis by promoting water reabsorption.[19][20] By
blocking these receptors, Conivaptan induces aquaresis—the excretion of free water without
significant electrolyte loss—making it effective for treating euvolemic and hypervolemic
hyponatremia.[19][20][21]
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Caption: Mechanism of action of Conivaptan as a dual V1A and V2 vasopressin receptor
antagonist.

Experimental Workflow

The following diagram illustrates the typical workflow for quantifying Conivaptan in human
plasma samples using Conivaptan-d4 as an internal standard.
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Caption: Workflow for quantifying Conivaptan in plasma using Conivaptan-d4 as an internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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